![molecular formula C19H18N4O4 B6176288 ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate CAS No. 194486-03-8](/img/no-structure.png)
ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate
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Overview
Description
The compound contains several functional groups including an ethyl group, a cyclopropyl group, a benzoyl group, a 1,2,4-triazole ring, and a 1,2-oxazole ring. These groups are common in many organic compounds and can contribute to a variety of chemical properties and reactivities .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the molecule. The 1,2,4-triazole and 1,2-oxazole rings are heterocyclic compounds that contain nitrogen and oxygen atoms, respectively .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the 1,2,4-triazole and 1,2-oxazole rings, which can participate in various chemical reactions. For example, triazole rings can act as ligands in coordination chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-triazole and 1,2-oxazole rings could influence its polarity, solubility, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate' involves the synthesis of the intermediate compounds, which are then used to synthesize the final compound. The synthesis pathway involves the use of various chemical reactions such as esterification, cyclization, and condensation reactions.", "Starting Materials": [ "Ethyl 5-cyclopropyl-4-hydroxy-1,2-oxazole-3-carboxylate", "2-(1H-1,2,4-triazol-1-yl)acetic acid", "Thionyl chloride", "Sodium hydroxide", "Benzoyl chloride", "Triethylamine", "Dimethylformamide", "Chloroacetyl chloride", "Sodium azide", "Sodium borohydride", "Acetic anhydride", "Acetic acid", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Ethyl 5-cyclopropyl-4-hydroxy-1,2-oxazole-3-carboxylate is reacted with 2-(1H-1,2,4-triazol-1-yl)acetic acid in the presence of thionyl chloride to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)acetyl]oxazole-3-carboxylate.", "Step 2: The intermediate compound obtained in step 1 is reacted with sodium hydroxide to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)acetyl]oxazole-3-carboxylic acid.", "Step 3: The intermediate compound obtained in step 2 is reacted with benzoyl chloride and triethylamine in the presence of dimethylformamide to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}oxazole-3-carboxylic acid.", "Step 4: The intermediate compound obtained in step 3 is reacted with chloroacetyl chloride in the presence of sodium azide to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1-chloro-oxazole-3-carboxylic acid.", "Step 5: The intermediate compound obtained in step 4 is reduced with sodium borohydride to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1-hydroxy-oxazole-3-carboxylic acid.", "Step 6: The intermediate compound obtained in step 5 is reacted with acetic anhydride in the presence of acetic acid to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylic acid.", "Step 7: The final compound is obtained by esterification of the intermediate compound obtained in step 6 with ethanol in the presence of sulfuric acid to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate." ] } | |
CAS RN |
194486-03-8 |
Molecular Formula |
C19H18N4O4 |
Molecular Weight |
366.4 |
Purity |
95 |
Origin of Product |
United States |
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